Cas no 691363-24-3 (1-(tert-Butyl)-1H-benzoD1,2,3triazole-5-carboxylic Acid)

• Product Name: 1-(tert-Butyl)-1H-benzoD1,2,3triazole-5-carboxylic Acid
• CAS No: 691363-24-3
• MF: C₁₁H₁₃N₃O₂
• MW: 219.239822149277
• CID: 3038168
• PubChem ID: 10398515
• Update Time: 2025-09-20

1-(tert-Butyl)-1H-benzoD1,2,3triazole-5-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1-tert-Butyl-1,2,3-benzotriazole-5-carboxylic acid
• SCHEMBL6044120
• AS-43608
• BDBM50475626
• 1-(tert-butyl)-1h-benzo[d][1,2,3]triazole-5-carboxylic acid
• AKOS009276652
• 1-tert-butylbenzotriazole-5-carboxylic Acid
• 1-(t-Butyl)-1H-benzo[d][1,2,3]triazole-5-carboxylic acid
• MFCD09031738
• 691363-24-3
• CHEMBL372727
• 1-(tert-Butyl)-1H-benzoD1,2,3triazole-5-carboxylic Acid

• Inchi： 1S/C11H13N3O2/c1-11(2,3)14-9-5-4-7(10(15)16)6-8(9)12-13-14/h4-6H,1-3H3,(H,15,16)
• InChI Key： PIEIBXKCDFTGNA-UHFFFAOYSA-N
• SMILES： OC(C1C=CC2=C(C=1)N=NN2C(C)(C)C)=O

Computed Properties

• Exact Mass: 219.100776666Da
• Monoisotopic Mass: 219.100776666Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 68Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 417.8±18.0 °C at 760 mmHg
• Flash Point: 206.5±21.2 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

1-(tert-Butyl)-1H-benzoD1,2,3triazole-5-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzotriazoles